Cas no 868977-94-0 (2,4-dimethoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide)

• Product Name: 2,4-dimethoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide
• CAS No: 868977-94-0
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 6602295
• PubChem ID: 7150740
• Update Time: 2025-10-29

2,4-dimethoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide
• Benzamide, 2,4-dimethoxy-N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]-
• 2,4-dimethoxy-N-(2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl)benzamide
• F1839-0110
• 2,4-dimethoxy-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzamide
• AKOS024613798
• 2,4-dimethoxy-N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]benzamide
• 868977-94-0

• Inchi： 1S/C19H21N3O3/c1-13-7-9-22-12-14(21-18(22)10-13)6-8-20-19(23)16-5-4-15(24-2)11-17(16)25-3/h4-5,7,9-12H,6,8H2,1-3H3,(H,20,23)
• InChI Key： BNWOSMVTEAZGGX-UHFFFAOYSA-N
• SMILES： C(NCCC1=CN2C(=N1)C=C(C)C=C2)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 339.15829154g/mol
• Monoisotopic Mass: 339.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 14.01±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dimethoxy-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide

2,4-Dimethoxy-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzamide

The compound 868977-94-0, also known as 2,4-dimethoxy-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a benzamide core substituted with methoxy groups and a imidazo[1,2-a]pyridine moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 868977-94-0 in drug discovery and development. The imidazo[1,2-a]pyridine ring system is known for its ability to act as a bioisostere of purine nucleosides, which are critical components in various biological processes. This makes the compound a promising candidate for designing novel therapeutic agents targeting specific cellular pathways. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic disorders and neurodegenerative diseases.

In addition to its pharmacological applications, 868977-94-0 has shown remarkable properties in materials science. The benzamide moiety contributes to the compound's ability to form self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit excellent thermal stability and mechanical strength, making them ideal for use in advanced coatings and sensors. Recent advancements in nanotechnology have further expanded the scope of this compound's applications, particularly in the development of nanoscale devices and electronic materials.

The synthesis of 868977-94-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the imidazo[1,2-a]pyridine ring system through a tandem cyclization reaction and the subsequent functionalization of the benzamide core. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory and industrial use.

From an environmental perspective, 868977-94-0 has been evaluated for its biodegradability and eco-toxicological effects. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental impact and develop sustainable methods for its production and disposal.

In conclusion, 868977-94-0 or 2,4-dimethoxy-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzamide is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery, materials science, and nanotechnology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.